N-(2-aminobenzyl)-N',N'-dimethyl-1,4-phenylenediamine

• Molecular Formula: C15H19N3
• Molecular Weight: 241.33 g/mol
• IUPAC Name: 1-N-[(2-aminophenyl)methyl]-4-N,4-N-dimethylbenzene-1,4-diamine
• InChI: InChI=1S/C15H19N3/c1-18(2)14-9-7-13(8-10-14)17-11-12-5-3-4-6-15(12)16/h3-10,17H,11,16H2,1-2H3
• InChI Key: RMZAKJUXCNOIDR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NCC2=CC=CC=C2N

Description

N-(2-aminobenzyl)-N',N'-dimethyl-1,4-phenylenediamine is a useful research compound. Its molecular formula is C15H19N3 and its molecular weight is 241.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of lithium aluminium hydride (0.61 g) in THF (30 ml) was added dropwise under ice-cooling a solution of N-(4-dimethylaminophenyl)-2-aminobenzamide (2.0 g) in THF (20 ml) and the mixture was heated finder reflux. To this mixture was added dropwise small portions of water, the insolubles were filtered, and the solvent was distilled off. Purification of the residue by a silica gel column chromatography (hexane:ethyl acetate=1:1) and recrystallization from ethyl acetate/hexane afforded N-(2-aminobenzyl)-N',N'-dimethyl-1,4-phenylenediamine (1.1 g, 56%).